molecular formula C26H21NO4 B11025342 (1Z)-4,4,6,8-tetramethyl-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylidene]-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

(1Z)-4,4,6,8-tetramethyl-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylidene]-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

Cat. No.: B11025342
M. Wt: 411.4 g/mol
InChI Key: RLMIJHKLXWNKBM-UNOMPAQXSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • The compound’s IUPAC name is “(1Z)-4,4,6,8-tetramethyl-1-[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylidene]-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one.”
  • It belongs to the class of heterocyclic compounds, specifically quinolines and chromenes.
  • The structure features fused rings, including a pyrroloquinoline core and a chromene moiety.
  • Its molecular formula is C₂₄H₁₉NO₃.
  • The compound’s unique arrangement of functional groups makes it intriguing for scientific exploration.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

    • The compound likely interacts with specific molecular targets (e.g., enzymes, receptors).
    • Further studies are needed to elucidate its precise mechanism.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C26H21NO4

    Molecular Weight

    411.4 g/mol

    IUPAC Name

    (3Z)-6,9,11,11-tetramethyl-3-[2-oxo-2-(2-oxochromen-3-yl)ethylidene]-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-2-one

    InChI

    InChI=1S/C26H21NO4/c1-14-9-17-15(2)13-26(3,4)27-23(17)18(10-14)19(24(27)29)12-21(28)20-11-16-7-5-6-8-22(16)31-25(20)30/h5-13H,1-4H3/b19-12-

    InChI Key

    RLMIJHKLXWNKBM-UNOMPAQXSA-N

    Isomeric SMILES

    CC1=CC2=C3C(=C1)/C(=C/C(=O)C4=CC5=CC=CC=C5OC4=O)/C(=O)N3C(C=C2C)(C)C

    Canonical SMILES

    CC1=CC2=C3C(=C1)C(=CC(=O)C4=CC5=CC=CC=C5OC4=O)C(=O)N3C(C=C2C)(C)C

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.